
A Comprehensive Technical Guide to (8E)-8-
Dodecenyl Acetate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 8-Dodecenyl acetate, (8E)-

Cat. No.: B110282 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(8E)-8-Dodecenyl acetate is a significant semiochemical, primarily recognized for its role as an

insect sex pheromone. It is a key component in the chemical communication of numerous

lepidopteran species, making it a focal point of research in chemical ecology, pest

management, and the development of biorational insecticides. This technical guide provides an

in-depth overview of its chemical properties, synthesis, biological function, and methods of

analysis, tailored for a scientific audience.

Chemical Identification and Properties
The nomenclature and key identifiers for (8E)-8-Dodecenyl acetate are fundamental for

accurate scientific communication and procurement. Its official IUPAC name is [(E)-dodec-8-

enyl] acetate[1]. The compound is registered under the CAS Number 38363-29-0[1].

A summary of its physicochemical properties is presented in Table 1. This data is crucial for its

application in various experimental and field settings, influencing its volatility, solubility in

different media, and stability.

Table 1: Physicochemical Properties of (8E)-8-Dodecenyl Acetate
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Property Value Reference

Molecular Formula C₁₄H₂₆O₂ [1]

Molecular Weight 226.35 g/mol [1]

Boiling Point 300.1 ± 21.0 °C at 760 mmHg [2]

Density 0.881 ± 0.06 g/cm³ [2]

Water Solubility 0.71 mg/L at 20°C [3]

logP (Octanol/Water Partition

Coefficient)
4.246 [4]

Kovats Retention Index

(Standard non-polar)
1564 - 1593.7 [1]

Synthesis and Experimental Protocols
The synthesis of (8E)-8-Dodecenyl acetate with high stereoisomeric purity is critical for its

biological activity. Several synthetic routes have been developed, with the Wittig reaction being

a prominent method for establishing the E-configured double bond.

General Synthesis Workflow via Wittig Reaction
A common strategy involves the reaction of an 8-carbon aldehyde with a 4-carbon ylide. The

stereochemical outcome of the Wittig reaction can be controlled by the choice of reagents and

reaction conditions to favor the (E)-isomer.
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Starting Materials

Synthesis Steps

Final Product

1,8-Octanediol

Mono-acetylation

Acetic Anhydride

Oxidation (e.g., PCC)

Pyridinium Chlorochromate

8-Acetoxyoctanal

Wittig Reaction

Ylide Preparation
(n-Butyltriphenylphosphonium bromide + Base)

Purification
(Chromatography)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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